Cas no 941953-36-2 (2,4-dimethoxy-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide)

• Product Name: 2,4-dimethoxy-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide
• CAS No: 941953-36-2
• MF: C₂₁H₂₄N₂O₄
• MW: 368.426265716553
• CID: 6407918
• PubChem ID: 16926806
• Update Time: 2025-05-22

2,4-dimethoxy-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2,4-dimethoxy-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide
• Benzamide, 2,4-dimethoxy-N-(1,2,3,4-tetrahydro-2-oxo-1-propyl-6-quinolinyl)-
• 2,4-dimethoxy-N-(2-oxo-1-propyl-3,4-dihydroquinolin-6-yl)benzamide
• F2384-0096
• VU0490784-1
• AKOS024644991
• 941953-36-2

• Inchi： 1S/C21H24N2O4/c1-4-11-23-18-9-6-15(12-14(18)5-10-20(23)24)22-21(25)17-8-7-16(26-2)13-19(17)27-3/h6-9,12-13H,4-5,10-11H2,1-3H3,(H,22,25)
• InChI Key： FVPHLYZCHWGJGE-UHFFFAOYSA-N
• SMILES： O=C1CCC2C=C(C=CC=2N1CCC)NC(C1C=CC(=CC=1OC)OC)=O

Computed Properties

• Exact Mass: 368.17360725g/mol
• Monoisotopic Mass: 368.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 67.9Ų

Experimental Properties

• Density: 1.208±0.06 g/cm3(Predicted)
• Boiling Point: 551.7±50.0 °C(Predicted)
• pka: 12.62±0.20(Predicted)

Additional information on 2,4-dimethoxy-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide

Comprehensive Overview of 2,4-Dimethoxy-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide (CAS No. 941953-36-2)

In the realm of organic chemistry and pharmaceutical research, 2,4-dimethoxy-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide (CAS No. 941953-36-2) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its tetrahydroquinoline core and benzamide moiety, is often explored for its role in drug discovery and material science. Researchers are particularly interested in its synthetic pathways, biological activity, and structure-activity relationships (SAR), which are critical for optimizing its performance in various applications.

The 2,4-dimethoxy substitution on the benzamide ring enhances the compound's solubility and bioavailability, making it a promising candidate for medicinal chemistry projects. Recent studies have highlighted its potential as a kinase inhibitor, a class of compounds widely investigated for treating diseases such as cancer and inflammatory disorders. The propyl group attached to the tetrahydroquinoline scaffold further modulates its lipophilicity, influencing its pharmacokinetic properties. These features align with current trends in precision medicine and targeted therapy, where molecular specificity is paramount.

From a synthetic perspective, CAS No. 941953-36-2 is often synthesized via multi-step reactions involving amide coupling and cyclization techniques. Advanced methods like microwave-assisted synthesis and catalyzed cross-coupling have been employed to improve yield and purity. The compound's crystallinity and thermal stability are also areas of active research, particularly for applications in high-performance materials. These attributes make it a subject of interest in both academic and industrial settings.

In the context of drug development, the tetrahydroquinoline framework of this compound is notable for its resemblance to natural alkaloids, which often exhibit bioactive properties. This structural similarity has led to investigations into its potential as a neuroprotective agent or antioxidant, addressing growing concerns about neurodegenerative diseases and oxidative stress. Additionally, its electrochemical properties are being studied for applications in sensors and electronic materials, reflecting the interdisciplinary nature of modern chemical research.

Environmental and green chemistry considerations are also relevant when discussing 2,4-dimethoxy-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide. Researchers are exploring solvent-free synthesis and biodegradable derivatives to minimize ecological impact. This aligns with global efforts to promote sustainable chemistry practices, a topic frequently searched by professionals and students alike. The compound's low toxicity profile in preliminary studies further supports its potential for safe applications.

In summary, CAS No. 941953-36-2 represents a versatile and multifaceted compound with broad relevance in pharmaceuticals, materials science, and environmental chemistry. Its unique structure and adaptable properties make it a valuable subject for ongoing research, particularly in areas like drug design and functional materials. As scientific inquiry continues to evolve, this compound is likely to remain at the forefront of innovation, addressing both current challenges and future opportunities in chemistry and beyond.